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Compound of Interest

Compound Name: Elvitegravir-d6

Cat. No.: B15559539 Get Quote

Researchers and drug development professionals require precise and immediate safety

protocols when handling chemical compounds. This guide provides essential safety and

logistical information for the handling of Elvitegravir-d6, a deuterated analog of the HIV

integrase inhibitor, Elvitegravir. Adherence to these procedures is critical for ensuring laboratory

safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) are the first line of

defense against potential exposure to Elvitegravir-d6. The following table summarizes the

recommended PPE based on safety data sheets.

PPE Category Specification Rationale

Hand Protection
Appropriate chemical-resistant

gloves (e.g., nitrile)

To prevent skin contact and

absorption.[1][2]

Eye Protection
Safety glasses with side-

shields or goggles

To protect eyes from splashes

or dust particles.[1][2]

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.

To avoid inhalation of dust or

aerosols.[2][3]

Protective Clothing Laboratory coat
To protect skin and personal

clothing from contamination.[2]
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Operational Plan for Handling Elvitegravir-d6
A systematic approach to handling Elvitegravir-d6 minimizes risks and ensures the

compound's stability. The following step-by-step operational plan outlines the key procedures

from receipt to use.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

For long-term storage, it is recommended to store the compound at 4°C.[4]

For short-term storage, it may be kept at room temperature.[4]

Ensure the storage area is secure and accessible only to authorized personnel.

2. Preparation for Use:

Before opening the vial, especially for powdered forms, centrifuge it to ensure all product is

at the bottom.[4]

All handling of the solid compound should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to prevent inhalation of any dust.[2]

Wear all recommended PPE as detailed in the table above.

3. Weighing and Dissolving:

Use an analytical balance within a fume hood or a ventilated balance enclosure for weighing

the compound.

When dissolving the compound, add the solvent slowly to the vial to avoid splashing.

Elvitegravir-d6 is soluble in DMSO and methanol (slightly).[4]

Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

4. Post-Handling:
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Thoroughly wash hands after handling the compound, even if gloves were worn.[2]

Clean and decontaminate all work surfaces and equipment used.

Disposal Plan
Proper disposal of Elvitegravir-d6 and any contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Segregate all waste contaminated with Elvitegravir-d6 from general laboratory waste. This

includes unused compound, solutions, contaminated vials, pipette tips, and gloves.

2. Decontamination:

Decontaminate surfaces and non-disposable equipment by scrubbing with a suitable solvent

like alcohol.

3. Waste Collection and Disposal:

Collect all solid and liquid waste in clearly labeled, sealed containers.

Dispose of the contents and the container in accordance with local, regional, national, and

international regulations.[3] It is classified as very toxic to aquatic life with long-lasting

effects, so avoid release to the environment.[3]

Consult your institution's environmental health and safety (EHS) department for specific

disposal procedures and approved waste disposal plants.[2]

Workflow for Handling and Disposal of Elvitegravir-
d6
The following diagram illustrates the logical workflow for the safe handling and disposal of

Elvitegravir-d6.
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Caption: Workflow for the safe handling and disposal of Elvitegravir-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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